Cas no 58285-82-8 (4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol)

• Product Name: 4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol
• CAS No: 58285-82-8
• CID: 2602189
• Update Time: 2025-05-19

4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol
• Phenol, 4-[[(4-bromophenyl)amino]methyl]-2-methoxy-

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• Melting Point: 217 °C(Solv: ethanol (64-17-5))
• Boiling Point: 439.6±40.0 °C(Predicted)
• pka: 9.69±0.20(Predicted)

4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol

Professional Introduction to 4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol (CAS No. 58285-82-8)

4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol, with the chemical formula C₉H₉BrNO₂, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its potential applications in drug development and its structural features that make it a valuable intermediate in synthetic chemistry. The presence of both bromine and methoxy functional groups, along with an amino and hydroxymethyl substituents, provides a rich framework for further chemical manipulation and biological activity exploration.

The compound's molecular structure is characterized by a phenolic core, which is a well-known scaffold in medicinal chemistry. The 4-bromophenylamino part of the molecule introduces a halogenated aromatic ring, which is often utilized in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of more intricate pharmacophores. The 2-methoxyphenol moiety contributes to the compound's solubility and stability, making it easier to handle in laboratory settings and potentially enhancing its bioavailability when incorporated into drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol are being extensively studied for their potential roles in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The amino group in the molecule can serve as a site for further functionalization, allowing chemists to attach other pharmacologically relevant groups such as carboxylic acids, amines, or heterocyclic structures. This flexibility makes it an attractive building block for designing small molecules with targeted biological activities.

One of the most promising areas of research involving 4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol is its application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. The bromo substituent on the aromatic ring can be particularly useful in this context, as brominated aromatic compounds have been shown to exhibit potent kinase inhibition properties. Furthermore, the presence of a hydroxymethyl group provides an additional site for interaction with biological targets, potentially enhancing binding affinity and selectivity.

Another area where this compound shows promise is in the field of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. Natural phenols and their derivatives have long been recognized for their anti-inflammatory properties due to their ability to modulate various inflammatory pathways. The methoxy group in 4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol may contribute to its anti-inflammatory activity by interacting with transcription factors such as NF-κB or by inhibiting enzymes like COX-2 and LOX. These interactions can lead to reduced production of pro-inflammatory cytokines and mediators, thereby alleviating symptoms associated with inflammatory conditions.

The synthesis of 4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol involves several key steps that highlight its synthetic utility. Initially, the 4-bromophenylamine derivative is typically prepared through nucleophilic aromatic substitution or reductive amination reactions. This intermediate is then coupled with 2-methoxybenzaldehyde using reagents such as sodium cyanoborohydride or palladium catalysts to form the hydroxymethyl linkage. The resulting compound can be further modified through oxidation or reduction reactions to yield different analogs with varying biological activities.

Recent advances in computational chemistry have also facilitated the study of 4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol by allowing researchers to predict its properties and interactions with biological targets before conducting wet lab experiments. Molecular docking studies have shown that this compound can bind effectively to several protein targets relevant to cancer and inflammation. For instance, simulations suggest that it may interact with ATP-binding pockets on kinases or bind to hydrophobic pockets on inflammatory enzymes. These computational insights have guided experimental efforts toward optimizing the compound's structure for improved potency and selectivity.

In conclusion, 4-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol (CAS No. 58285-82-8) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for further chemical modification and biological exploration. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies that address unmet medical needs.